Cas no 1805984-61-5 (4-Hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-3-methanol)

• Product Name: 4-Hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-3-methanol
• CAS No: 1805984-61-5
• MF: C₈H₈F₃NO₄
• MW: 239.148633003235
• CID: 4814958
• Update Time: 2025-06-30

4-Hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-3-methanol

• Inchi： 1S/C8H8F3NO4/c1-15-5-2-12-7(16-8(9,10)11)4(3-13)6(5)14/h2,13H,3H2,1H3,(H,12,14)
• InChI Key： WZZNVZNOFAHDKN-UHFFFAOYSA-N
• SMILES： FC(OC1=C(CO)C(C(=CN1)OC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 1.4
• Topological Polar Surface Area: 67.8

Additional information on 4-Hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-3-methanol

Comprehensive Overview of 4-Hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1805984-61-5)

4-Hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1805984-61-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyridine derivative family, characterized by the presence of hydroxyl, methoxy, and trifluoromethoxy functional groups. Its molecular formula and intricate structure make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

The compound’s CAS No. 1805984-61-5 is a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Its pyridine-based scaffold is a hotspot for innovation, especially in the development of novel therapeutics targeting infectious diseases and metabolic disorders. Recent studies highlight its role in enhancing the efficacy of enzyme inhibitors, a trending topic in AI-driven drug design and computational chemistry. These advancements align with the growing demand for sustainable and precision medicine, a key focus in modern healthcare.

From a synthetic chemistry perspective, 4-Hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-3-methanol offers versatility. Its trifluoromethoxy group is particularly noteworthy, as fluorinated compounds are increasingly explored for their stability and bioavailability. This aligns with the industry’s shift toward green chemistry and low-environmental-impact synthesis, addressing concerns raised by eco-conscious consumers and regulatory bodies. The compound’s methanol moiety further enables derivatization, making it a candidate for high-throughput screening in drug development pipelines.

In agrochemical applications, this pyridine derivative shows promise as a building block for next-generation crop protection agents. With the global push for sustainable agriculture, researchers are investigating its potential to reduce pesticide resistance—a frequently searched topic among farmers and agronomists. Its structural features may contribute to target-specific formulations, minimizing off-target effects and aligning with the European Green Deal’s objectives.

The commercial availability of CAS No. 1805984-61-5 is supported by specialized suppliers catering to R&D laboratories and industrial-scale manufacturers. Quality control protocols, including HPLC and NMR validation, ensure its suitability for high-stakes applications. As the demand for tailor-made intermediates grows, this compound is poised to play a pivotal role in bridging the gap between discovery and commercialization.

In summary, 4-Hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-3-methanol represents a convergence of innovation in pharmaceuticals, agrochemicals, and materials science. Its relevance to AI-aided molecular design and sustainability trends underscores its value in addressing contemporary scientific challenges. For researchers and industry professionals, understanding its properties and applications is essential for leveraging its full potential.